Cas no 1337212-29-9 (2-(pyrrolidin-2-yl)benzene-1,4-diol)

• Product Name: 2-(pyrrolidin-2-yl)benzene-1,4-diol
• CAS No: 1337212-29-9
• MF: C₁₀H₁₃NO₂
• MW: 179.215722799301
• CID: 5939601
• PubChem ID: 117278076
• Update Time: 2025-10-28

2-(pyrrolidin-2-yl)benzene-1,4-diol Chemical and Physical Properties

Names and Identifiers

• 2-(pyrrolidin-2-yl)benzene-1,4-diol
• EN300-1840531
• 1337212-29-9

• Inchi： 1S/C10H13NO2/c12-7-3-4-10(13)8(6-7)9-2-1-5-11-9/h3-4,6,9,11-13H,1-2,5H2
• InChI Key： WXNTXIVUHNSXSK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C1CCCN1)O

Computed Properties

• Exact Mass: 179.094628657g/mol
• Monoisotopic Mass: 179.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 2-(pyrrolidin-2-yl)benzene-1,4-diol

Compound CAS No. 1337212-29-9: A Comprehensive Overview of 2-(pyrrolidin-2-yl)benzene-1,4-diol

Compound CAS No. 1337212-29-9, commonly referred to as 2-(pyrrolidin-2-yl)benzene-1,4-diol, is a versatile organic compound with significant applications in various fields of chemistry and material science. This compound has garnered attention due to its unique structural properties and potential for use in advanced materials, pharmaceuticals, and electronic devices.

The molecular structure of 2-(pyrrolidin-2-yl)benzene-1,4-diol consists of a benzene ring substituted with two hydroxyl groups at positions 1 and 4, along with a pyrrolidine group attached at position 2. This arrangement imparts the compound with both aromatic and amine functionalities, making it highly reactive and suitable for various chemical transformations.

Recent studies have highlighted the potential of CAS No. 1337212-29-9 in the development of novel materials for energy storage applications. Researchers have explored its ability to act as a precursor for carbon-based materials, which exhibit high electrical conductivity and excellent mechanical stability. These properties make it an attractive candidate for use in supercapacitors and lithium-ion batteries.

In the pharmaceutical industry, 2-(pyrrolidin-2-yl)benzene-1,4-diol has shown promise as a building block for bioactive molecules. Its ability to form hydrogen bonds and participate in π–π interactions makes it an ideal candidate for drug design targeting specific biological pathways. Recent advancements in medicinal chemistry have utilized this compound to develop potential inhibitors for enzymes involved in neurodegenerative diseases.

The synthesis of CAS No. 1337212-29-9 involves a multi-step process that typically begins with the preparation of the pyrrolidine ring followed by substitution reactions on the benzene ring. Recent optimizations in synthetic protocols have significantly improved the yield and purity of the compound, making it more accessible for large-scale production.

From an environmental perspective, researchers have investigated the biodegradability and eco-friendly aspects of compound CAS No. 1337212-29. Studies suggest that under certain conditions, this compound can be metabolized by microorganisms, reducing its environmental footprint compared to traditional synthetic materials.

In conclusion, CAS No. 1337-based compounds like compound CAS No. 1337-based materials continue to be a focal point in modern chemical research due to their unique properties and wide-ranging applications.